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Compound of Interest

Compound Name: iron(2+);bis(lead(2+));hexacyanide

Cat. No.: B1143427 Get Quote

Essential Safety and Handling Guide for
Iron(2+);bis(lead(2+));hexacyanide
Chemical Identifier: Iron(2+);bis(lead(2+));hexacyanide, also known as Lead Ferrocyanide, is

identified by the CAS number 14402-61-0 and the molecular formula C6FeN6Pb2. This

compound presents significant health risks due to its composition of both lead and cyanide,

requiring stringent safety protocols for handling and disposal.

This guide provides essential, immediate safety and logistical information, including operational

and disposal plans for researchers, scientists, and drug development professionals. Adherence

to these procedures is critical to ensure personal safety and environmental compliance.

Hazard Summary
Lead Ferrocyanide is a toxic substance that can be hazardous through inhalation, ingestion,

and skin or eye contact. The primary hazards stem from its components:

Lead: A heavy metal that can cause neurological damage, reproductive issues, and harm to

various organs, even at low levels of exposure.

Cyanide: The hexacyanide complex is generally stable. However, it can release highly toxic

hydrogen cyanide gas if it comes into contact with acids. Cyanide is a potent inhibitor of

cellular respiration and can be rapidly fatal.
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Due to the dual nature of these hazards, a comprehensive safety approach is mandatory.

Personal Protective Equipment (PPE)
A multi-layered PPE strategy is essential to minimize exposure. The following table

summarizes the required PPE for handling Lead Ferrocyanide.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of chemical-

resistant nitrile gloves. If direct

contact is expected, use

thicker nitrile rubber gloves.

Inspect gloves for any signs of

wear or damage before use

and dispose of them as

hazardous waste after

handling the compound.[1][2]

[3]

Eyes/Face
Safety Goggles and Face

Shield

Chemical safety goggles are

mandatory. A face shield must

be worn in addition to goggles

whenever there is a risk of

splashes or dust generation.[1]

[2][4]

Body
Laboratory Coat and

Protective Apron

A standard laboratory coat

should be worn at all times.[1]

For tasks with a higher risk of

contamination, a chemical-

resistant apron should be worn

over the lab coat.[4]

Respiratory NIOSH-approved Respirator

A half-face or full-face

respirator with HEPA filters is

necessary, especially when

handling the powder form or if

there is a potential for

aerosolization.[5] Ensure the

respirator is properly fitted and

NIOSH-approved for lead and

cyanide dust.
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Feet
Closed-toe Shoes and Shoe

Covers

Closed-toe shoes are

mandatory in the laboratory.[1]

Shoe covers should be used to

prevent the tracking of lead

dust outside of the designated

work area.[5]

Operational Plan: Step-by-Step Handling Protocol
All handling of Lead Ferrocyanide must be conducted within a certified chemical fume hood to

control dust and potential gas release.[1][3]

Preparation:

Ensure a designated area within the fume hood is prepared for the experiment.

Verify that an emergency eyewash station and safety shower are accessible and have

been recently tested.[1]

Assemble all necessary equipment and reagents before bringing the Lead Ferrocyanide

into the fume hood.

Prepare a cyanide emergency kit, which should be easily accessible and clearly marked.

[4]

Weighing and Transfer:

When weighing the solid compound, perform this task within the fume hood. If the balance

cannot be placed inside, tare a sealed container, add the chemical inside the fume hood,

and then weigh the sealed container.[3]

Use tools and equipment dedicated solely to handling this compound to prevent cross-

contamination.

During the Experiment:
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Keep acids away from the experimental setup unless they are a necessary part of the

procedure, in which case, use the minimum quantity required.[1] Be aware that contact

with acids can liberate highly toxic hydrogen cyanide gas.[1]

Avoid creating dust. If cleaning up a spill of solid material, gently sweep to avoid dust

formation or use a cloth dampened with a pH 10 soap solution.[3]

Post-Experiment:

Decontaminate all surfaces and equipment within the fume hood. First, clean with a pH 10

buffer solution, followed by a freshly prepared 10% bleach solution.[2]

Wash hands thoroughly with soap and water immediately after work is completed and

gloves are removed.[3]

Disposal Plan: Waste Management Protocol
All waste containing Lead Ferrocyanide must be treated as hazardous waste.

Waste Segregation:

Solid and liquid waste must be stored in separate, dedicated, and clearly labeled

hazardous waste containers.[1]

Contaminated PPE, such as gloves, wipes, and shoe covers, should be disposed of as

solid hazardous waste.[1][2]

Container Management:

Use robust, leak-proof containers for all waste.

Ensure containers are properly sealed and labeled with hazardous waste tags.

Waste Disposal:

Follow your institution's and local regulations for the disposal of hazardous waste

containing heavy metals and cyanides.
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Do not mix Lead Ferrocyanide waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety department.

Emergency Procedures
Emergency Scenario Immediate Actions

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected area with copious amounts of

water in a safety shower for at least 15 minutes.

Seek immediate medical attention.[1][3]

Eye Contact

Immediately flush the eyes with water at an

emergency eyewash station for at least 15

minutes, holding the eyelids open. Seek

immediate medical attention.[1][3]

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult or has

stopped, provide respiratory support. Seek

immediate medical attention.[3][6]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.[3]

Spill

For small spills within the fume hood, carefully

clean up using absorbent pads for liquids or by

gently sweeping up solids to avoid dust.[3] For

larger spills or spills outside of the fume hood,

evacuate the area, alert others, and contact

your institution's emergency response team.[3]

Experimental Workflow and Safety Logic
The following diagram illustrates the logical workflow for safely handling

Iron(2+);bis(lead(2+));hexacyanide.
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Caption: Workflow for Safe Handling of Lead Ferrocyanide.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1143427?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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